Cas no 1032231-32-5 (3-Bromo-2-cyanophenylboronic Acid)

• Product Name: 3-Bromo-2-cyanophenylboronic Acid
• CAS No: 1032231-32-5
• MF: C₇H₅BBrNO₂
• MW: 225.835100889206
• MDL: MFCD10696672
• CID: 857209
• PubChem ID: 46739320
• Update Time: 2024-11-04

3-Bromo-2-cyanophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-cyanophenyl)boronic acid
• 3-Bromo-2-cyanophenylboronic acid
• 1032231-32-5
• AS-62476
• D71480
• MFCD10696672
• DTXSID90674931
• (3-Bromo-2-cyanophenyl)boronicacid
• AKOS015834079
• CS-0107181
• DB-362021
• AB57890
• SCHEMBL4236738
• 3-BroMo-2-cyanobenzeneboronic acid, 96%
• 3-Bromo-2-cyanophenylboronic Acid

• MDL： MFCD10696672
• Inchi： 1S/C7H5BBrNO2/c9-7-3-1-2-6(8(11)12)5(7)4-10/h1-3,11-12H
• InChI Key： LHGIIQFOQAPPQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1C#N

Computed Properties

• Exact Mass: 224.96000
• Monoisotopic Mass: 224.95967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• PSA: 64.25000
• LogP: 0.00058